3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxamide
Cat. No. B3342897
M. Wt: 324.17 g/mol
InChI Key: JQSURFWZLVNQOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07208513B2
Procedure details
To a solution of 3-bromo-1-perhydro-2H-pyran-2-yl-1H-indazole-5-carbonitrile (2.7 g, 8.82 mmol), in ethanol (20 mL), was added 20 mL of a 30% commercial solution of hydrogen peroxide and 2.8 mL of 6.0 N aqueous NaOH solution. The reaction mixture was stirred at room temperature. After 3 hours, the reaction mixture was acidified with 6.0 N HCl aqueous solution. Water was added to aid precipitation. The solid was collected by filtration and was washed with small portions of water. The solid was dried under vacuum (2.77 g, 97% yield): ES-MS (m/z) 325 [M+H]+.
Quantity
2.7 g
Type
reactant
Reaction Step One
[Compound]
Name
commercial solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
97%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[C:8]([C:11]#[N:12])[CH:9]=2)[N:4]([CH:13]2[CH2:18][CH2:17][CH2:16][CH2:15][O:14]2)[N:3]=1.[OH:19]O.[OH-].[Na+].Cl>C(O)C.O>[Br:1][C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[C:8]([C:11]([NH2:12])=[O:19])[CH:9]=2)[N:4]([CH:13]2[CH2:18][CH2:17][CH2:16][CH2:15][O:14]2)[N:3]=1 |f:2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
2.7 g
|
|
Type
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reactant
|
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Smiles
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BrC1=NN(C2=CC=C(C=C12)C#N)C1OCCCC1
|
[Compound]
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Name
|
commercial solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OO
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Name
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Quantity
|
2.8 mL
|
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Type
|
reactant
|
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Smiles
|
[OH-].[Na+]
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Name
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Quantity
|
20 mL
|
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Type
|
solvent
|
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Smiles
|
C(C)O
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Step Two
|
Name
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
Cl
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Step Three
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at room temperature
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
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FILTRATION
|
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Details
|
The solid was collected by filtration
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WASH
|
Type
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WASH
|
|
Details
|
was washed with small portions of water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solid was dried under vacuum (2.77 g, 97% yield)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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|
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Smiles
|
BrC1=NN(C2=CC=C(C=C12)C(=O)N)C1OCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 97% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
